Cas no 6639-97-0 (N,N''-bis(4-methoxybenzyl)ethane-1,2-diamine)

• Product Name: N,N''-bis(4-methoxybenzyl)ethane-1,2-diamine
• CAS No: 6639-97-0
• MF: C₁₈H₂₅ClN₂O₂
• MW: 336.856303930283
• CID: 963918
• Update Time: 2024-06-12

N,N''-bis(4-methoxybenzyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N,N''-bis(4-methoxybenzyl)ethane-1,2-diamine
• N',N'-bis[(4-methoxyphenyl)methyl]ethane-1,2-diamine
• AG-G-50588
• CTK5C4600
• N,N'-Bis-(4-methoxy-benzyl)-aethylendiamin, Dihydrochlorid
• N,N'-bis-(4-methoxy-benzyl)-ethylenediamine, dihydrochloride
• N,N-BIS[(4-METHOXYPHENYL)METHYL]ETHANE-1,2-DIAMINE
• SureCN4554161
• [(4-methoxyphenyl)methyl](2-{[(4-methoxyphenyl)methyl]amino}ethyl)amine hydrochloride

• MDL： MFCD03939354
• Inchi： 1S/C18H24N2O2.ClH/c1-21-17-7-3-15(4-8-17)13-19-11-12-20-14-16-5-9-18(22-2)10-6-16;/h3-10,19-20H,11-14H2,1-2H3;1H
• InChI Key： HODWOUMCKYIXAS-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(OC)C=C1)CCNCC1=CC=C(OC)C=C1.[H]Cl

Computed Properties

• Exact Mass: 300.18392
• Monoisotopic Mass: 336.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• Density: 1.066
• Boiling Point: 446°C at 760 mmHg
• Flash Point: 189.2°C
• Refractive Index: 1.552
• PSA: 42.52
• LogP: 4.16700